Cas no 1351616-75-5 (N-(2,5-dimethylfuran-3-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-(2,5-dimethylfuran-3-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1351616-75-5
• MF: C₁₄H₁₄F₃NO₃S
• MW: 333.326073169708
• CID: 6404498
• PubChem ID: 56765594
• Update Time: 2025-10-25

N-(2,5-dimethylfuran-3-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylfuran-3-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide
• N-[(2,5-dimethylfuran-3-yl)methyl]-3-(trifluoromethyl)benzenesulfonamide
• 1351616-75-5
• N-[(2,5-dimethylfuran-3-yl)methyl]-3-(trifluoromethyl)benzene-1-sulfonamide
• AKOS024538553
• F6201-0317
• N-((2,5-dimethylfuran-3-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C14H14F3NO3S/c1-9-6-11(10(2)21-9)8-18-22(19,20)13-5-3-4-12(7-13)14(15,16)17/h3-7,18H,8H2,1-2H3
• InChI Key： TWNGVPTTZHQFNN-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=C(C)OC=2C)(=O)=O)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 333.06464897g/mol
• Monoisotopic Mass: 333.06464897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2,5-dimethylfuran-3-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide

Comprehensive Overview of N-(2,5-dimethylfuran-3-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1351616-75-5)

N-(2,5-dimethylfuran-3-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1351616-75-5) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound integrates a 2,5-dimethylfuran moiety with a trifluoromethylbenzene sulfonamide group, creating a hybrid structure with potential applications in drug discovery and material science. Researchers are particularly interested in its bioactivity, synthetic pathways, and molecular interactions, making it a subject of ongoing studies.

The trifluoromethyl group in this compound is a key functional element, often associated with enhanced metabolic stability and lipophilicity in medicinal chemistry. This attribute aligns with current trends in small-molecule drug development, where fluorine-containing compounds are increasingly explored for their improved pharmacokinetic properties. Additionally, the furan ring contributes to the compound's versatility, as furan derivatives are known for their roles in heterocyclic chemistry and biodegradable materials. These characteristics make N-(2,5-dimethylfuran-3-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide a compelling candidate for further investigation.

In the context of green chemistry, this compound's potential for sustainable synthesis is a hot topic. With growing emphasis on eco-friendly chemical processes, researchers are exploring catalytic methods and solvent-free reactions to produce such sulfonamides efficiently. The CAS No. 1351616-75-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial research. Questions about its solubility, stability, and commercial availability are common among chemists and formulators.

Another area of interest is the compound's potential biological activity. Sulfonamides are historically significant as antibiotics, but modern applications extend to enzyme inhibition, anti-inflammatory agents, and even cancer therapeutics. The presence of the trifluoromethyl group may enhance binding affinity to specific protein targets, a hypothesis driving current structure-activity relationship (SAR) studies. Computational modeling and high-throughput screening are often employed to evaluate its interactions with biological systems.

From a material science perspective, the compound's aromatic and heterocyclic components suggest utility in organic electronics or polymeric materials. Its thermal stability and electronic properties could be leveraged in optoelectronic devices, a field experiencing rapid growth due to demand for flexible displays and energy-efficient technologies. Researchers are also investigating its potential as a building block for more complex architectures in supramolecular chemistry.

In summary, N-(2,5-dimethylfuran-3-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1351616-75-5) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural uniqueness and functional groups align with contemporary research priorities, ensuring its continued relevance in scientific literature and industrial innovation.